Cas no 2137867-00-4 (5-Isothiazolemethanol, α-(2-amino-1,1-dimethylethyl)-4-bromo-)

• Product Name: 5-Isothiazolemethanol, α-(2-amino-1,1-dimethylethyl)-4-bromo-
• CAS No: 2137867-00-4
• MF: C₈H₁₃BrN₂OS
• MW: 265.170619726181
• CID: 5279274
• PubChem ID: 165779174
• Update Time: 2025-05-20

5-Isothiazolemethanol, α-(2-amino-1,1-dimethylethyl)-4-bromo- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanol, α-(2-amino-1,1-dimethylethyl)-4-bromo-
• EN300-684014
• 3-amino-1-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropan-1-ol
• 2137867-00-4

• Inchi： 1S/C8H13BrN2OS/c1-8(2,4-10)7(12)6-5(9)3-11-13-6/h3,7,12H,4,10H2,1-2H3
• InChI Key： TXDURIQTBJQKLE-UHFFFAOYSA-N
• SMILES： BrC1C=NSC=1C(C(C)(C)CN)O

Computed Properties

• Exact Mass: 263.99320g/mol
• Monoisotopic Mass: 263.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• Boiling Point: 306.9±42.0 °C(Predicted)
• pka: 12.82±0.20(Predicted)

Additional information on 5-Isothiazolemethanol, α-(2-amino-1,1-dimethylethyl)-4-bromo-

5-Isothiazolemethanol, α-(2-amino-1,1-dimethylethyl)-4-bromo-

The compound 5-Isothiazolemethanol, α-(2-amino-1,1-dimethylethyl)-4-bromo- (CAS No. 2137867-00-4) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the isothiazole class of heterocycles, which are widely studied for their unique reactivity and biological activities. The presence of the isothiazole ring, along with the bromine substituent and the amino alcohol functionality, makes this compound a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of isothiazoles in drug discovery, particularly in the development of anti-inflammatory and antifungal agents. The 4-bromo substitution in this compound provides a reactive site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. For instance, researchers have explored the use of brominated isothiazoles as intermediates in the construction of bioactive molecules with improved solubility and bioavailability.

The α-(2-amino-1,1-dimethylethyl) group attached to the isothiazole ring introduces additional complexity to the molecule. This group can act as a directing moiety in various catalytic transformations, facilitating the formation of novel chemical bonds. Recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically enriched derivatives of this compound, which are highly desirable in medicinal chemistry for their potential to exhibit superior therapeutic effects.

From a synthetic perspective, the preparation of 5-Isothiazolemethanol, α-(2-amino-1,1-dimethylethyl)-4-bromo- involves a multi-step process that typically begins with the formation of the isothiazole core. This is followed by selective bromination and subsequent functionalization to introduce the amino alcohol group. The synthesis pathway has been optimized in recent years to improve yield and reduce reaction times, making this compound more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for use in various organic reactions. The molecule's stability under physiological conditions has also been evaluated, showing promise for its application in drug delivery systems.

Recent research has focused on leveraging computational chemistry techniques to predict the biological activity of this compound. Molecular docking studies have revealed potential interactions with key enzymes involved in inflammatory pathways, suggesting its role as a lead compound in anti-inflammatory drug development. Furthermore, its ability to inhibit fungal growth has been demonstrated in vitro, highlighting its potential as an antifungal agent.

The versatility of 5-Isothiazolemethanol, α-(2-amino-1,1-dimethylethyl)-4-bromo- extends beyond pharmaceutical applications. It has also found use as a building block in materials science, particularly in the synthesis of advanced polymers and coatings with tailored properties. Its unique electronic structure allows for efficient cross-linking reactions, leading to materials with enhanced mechanical strength and thermal stability.

In conclusion, 5-Isothiazolemethanol, α-(2-amino-1,1-dimethylethyl)-4-bromo- (CAS No. 2137867-00-4) is a multifaceted compound with significant potential across diverse fields. Its structural features make it an ideal candidate for further research and development, particularly in drug discovery and materials science. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in modern chemistry.